Cas no 957187-55-2 (1-(5-Ethyl-1,2-oxazol-3-yl)ethanamine)

• Product Name: 1-(5-Ethyl-1,2-oxazol-3-yl)ethanamine
• CAS No: 957187-55-2
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 4723259
• Update Time: 2023-08-16

1-(5-Ethyl-1,2-oxazol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethyl-1,2-oxazol-3-yl)ethanamine
• 1-(5-Ethyl-1,2-oxazol-3-yl)ethanamine

• Inchi： 1S/C7H12N2O/c1-3-6-4-7(5(2)8)9-10-6/h4-5H,3,8H2,1-2H3
• InChI Key： PZMKMNJNRMTSKU-UHFFFAOYSA-N
• SMILES： O1C(CC)=CC(C(C)N)=N1

Computed Properties

• Exact Mass: 140.094963011 g/mol
• Monoisotopic Mass: 140.094963011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52
• Molecular Weight: 140.18